1-(4-Chloro-1-oxobutyl)piperidine

• IUPAC Name: 4-chloro-1-piperidin-1-ylbutan-1-one
• InChI: InChI=1S/C9H16ClNO/c10-6-4-5-9(12)11-7-2-1-3-8-11/h1-8H2
• InChI Key: NLURCGOBHUYBNK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CCCCl
• Molecular Formula: C9H16ClNO
• DSSTOX Substance ID: DTXSID00307763
• Molecular Weight: 189.68 g/mol
• CAS RN: 90436-20-7

Description

1-(4-Chloro-1-oxobutyl)piperidine is a piperidine derivative. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

Piperidines can be synthesized through various methods, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Chemical Reactions Analysis

Piperidine is widely used to convert ketones to enamines. Enamines derived from piperidine are substrates in the Stork enamine alkylation reaction.

Scientific Research Applications

Pharmaceutical Industry

Piperidines play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Anticancer Applications

Piperidine acts as a potential clinical agent against cancers, such as breast cancer, prostate cancer, colon cancer, lung cancer, and ovarian cancer, when treated alone or in combination with some novel drugs. Both piperidine and piperine lead to inhibition of cell migration and help in cell cycle arrest to inhibit survivability of cancer cells.

Safety And Hazards

1-(4-Chloro-1-oxobutyl)piperidine may cause skin irritation, serious eye irritation, respiratory irritation, and may be harmful if swallowed.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Synthesis routes and methods

Procedure details

4-Chlorobutyryl chloride in dichlormethane was added to an ice cooled solution of piperidine (1.8 ml; 17.6 mmol) and triethylamine (2.5 ml) in dichloromethane (40 ml) under an atmosphere of nitrogen. The mixture was stirred for 5 min whilst being cooled, then stirred at ambient temperature for 3 h. The solution was washed with water, dried over sodium sulfate and evaporated to give 1-(4-chloro-1-oxobutyl)piperidine as a pale yellow oil (2.1 g).

Citations

Synthesis and Structure− Activity Relationships of Pyrazine-Pyridine Biheteroaryls as Novel, Potent, and Selective Vascular Endothelial Growth Factor Receptor-2 …

GH Kuo, C Prouty, A Wang, S Emanuel… - Journal of medicinal …, 2005 - ACS Publications

There is much evidence that direct inhibition of the kinase activity of vascular endothelial growth factor receptor-2 (VEGFR-2) will result in the reduction of angiogenesis and the …

Number of citations: 44 pubs.acs.org